N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-methoxybenzamide

• Molecular Formula: C16H13ClN2O2S
• Molecular Weight: 332.8 g/mol
• IUPAC Name: N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-methoxybenzamide
• InChI: InChI=1S/C16H13ClN2O2S/c1-9-7-14-13(8-12(9)17)18-16(22-14)19-15(20)10-3-5-11(21-2)6-4-10/h3-8H,1-2H3,(H,18,19,20)
• InChI Key: JHHIDCNXBGGAQO-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1Cl)N=C(S2)NC(=O)C3=CC=C(C=C3)OC

Description

N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-methoxybenzamide, also known as CMTM, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. CMTM belongs to the class of benzothiazole derivatives and has been studied for its various biological activities.

Mechanism of Action

The mechanism of action of N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-methoxybenzamide involves its interaction with various molecular targets such as enzymes, receptors, and signaling pathways. In cancer cells, N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-methoxybenzamide has been found to inhibit the activity of enzymes such as topoisomerase and histone deacetylase, which are involved in DNA replication and gene expression. N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-methoxybenzamide has also been found to activate the p53 pathway, which plays a crucial role in regulating cell cycle and apoptosis. In Alzheimer's disease, N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-methoxybenzamide has been found to inhibit the activity of enzymes such as acetylcholinesterase, which is involved in the breakdown of acetylcholine neurotransmitter. N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-methoxybenzamide has also been found to activate the Nrf2 pathway, which plays a crucial role in reducing oxidative stress and inflammation. In diabetes, N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-methoxybenzamide has been found to enhance the activity of enzymes such as AMPK, which is involved in regulating glucose metabolism.
Biochemical and Physiological Effects:
N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-methoxybenzamide has been found to have various biochemical and physiological effects on the body. In cancer cells, N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-methoxybenzamide has been found to induce apoptosis and cell cycle arrest, which leads to the inhibition of cancer cell growth and proliferation. N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-methoxybenzamide has also been found to inhibit angiogenesis, which is the formation of new blood vessels that supply nutrients to cancer cells. In Alzheimer's disease, N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-methoxybenzamide has been found to reduce oxidative stress and inflammation, which leads to the protection of neurons from damage. N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-methoxybenzamide has also been found to enhance synaptic plasticity, which is the ability of neurons to form new connections and adapt to changing environments. In diabetes, N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-methoxybenzamide has been found to enhance insulin sensitivity, which leads to the regulation of blood glucose levels.

Advantages and Limitations for Lab Experiments

The advantages of using N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-methoxybenzamide in lab experiments include its potential therapeutic properties, its ability to interact with various molecular targets, and its availability for synthesis. The limitations of using N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-methoxybenzamide in lab experiments include its potential toxicity, its limited solubility in aqueous solutions, and its potential interactions with other compounds.

Future Directions

For the research on N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-methoxybenzamide include the identification of its specific molecular targets and the development of more efficient synthesis methods. The potential therapeutic applications of N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-methoxybenzamide in various diseases such as cancer, Alzheimer's disease, and diabetes need to be further explored through preclinical and clinical studies. The potential side effects and toxicity of N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-methoxybenzamide need to be further evaluated to ensure its safety for human use. The development of N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-methoxybenzamide derivatives with improved pharmacological properties may also lead to the discovery of more effective therapeutic agents.

Synthesis Methods

The synthesis of N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-methoxybenzamide involves the reaction between 5-chloro-6-methyl-2-aminobenzothiazole and 4-methoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place in a solvent such as dichloromethane or chloroform, and the product is obtained through purification using column chromatography.

Scientific Research Applications

N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-methoxybenzamide has been studied for its potential use in various therapeutic applications such as cancer treatment, Alzheimer's disease, and diabetes. In cancer treatment, N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-methoxybenzamide has been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-methoxybenzamide has also been found to have neuroprotective effects in Alzheimer's disease by reducing oxidative stress and inflammation. In diabetes, N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-methoxybenzamide has been studied for its potential to regulate blood glucose levels by enhancing insulin sensitivity.